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Compound of Interest

Compound Name: Magnesium methoxide

Cat. No.: B093110

For Researchers, Scientists, and Drug Development Professionals

Introduction

Magnesium methoxide (Mg(OCHs)2) is a moderately basic metal alkoxide that serves as a
valuable reagent in organic synthesis. It is often used for deprotonation of esters and in the
formation of enolates for carbon-carbon bond formation, such as in aldol condensations and
Claisen rearrangements[1]. It is typically supplied as a 7-8% solution in methanol, a formulation
that presents significant handling and safety challenges due to its flammable, toxic, and
corrosive nature[2][3]. These application notes provide detailed protocols and safety
information to ensure the safe and effective use of magnesium methoxide solution in a
laboratory setting.

Hazard Identification and Classification

Magnesium methoxide solution is classified as a hazardous substance. The primary hazards
are associated with the methanol solvent and the reactivity of the magnesium methoxide
itself.

GHS Classification:[2][3][4]
o Flammable Liquids: Category 2

o Acute Toxicity (Oral, Dermal, Inhalation): Category 3
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» Skin Corrosion/Irritation: Category 1B

o Serious Eye Damage/Eye Irritation: Category 1

» Specific Target Organ Toxicity (Single Exposure): Category 1 (affects organs)[2][5]
Signal Word: Danger[6][7]

Hazard Statements:[3][7]

H225: Highly flammable liquid and vapor.

H301+H311+H331: Toxic if swallowed, in contact with skin or if inhaled.

H314: Causes severe skin burns and eye damage.

H370: Causes damage to organs.

Quantitative Safety Data

A summary of important quantitative safety data for a typical 7-8% magnesium methoxide
solution in methanol is provided below.
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Property Value Reference
Flash Point 11°C (51.8 °F) [2]
Boiling Point (initial) 68 °C (154.4 °F) (Methanol) [2]
Auto-ignition Temperature 464 °C (867.2 °F) [2]
100 mm Hg @ 21.2°C
Vapor Pressure (2]
(Methanol)
Relative Density 0.816 [2]
Methanol Exposure Limits
200 ppm (260 mg/m3) [2]
(OSHA PEL - TWA)
Methanol Exposure Limits
200 ppm (260 mg/m3) [2]
(NIOSH REL - TWA)
Methanol Exposure Limits
250 ppm (325 mg/m3) [2]

(NIOSH REL - STEL)

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling magnesium methoxide solution to
minimize exposure.

o Eye Protection: Chemical safety goggles are required. Contact lenses should not be worn[2]

8.

o Hand Protection: Neoprene or nitrile rubber gloves are recommended. Ensure gloves are
suitable for handling both methanol and corrosive materials[2][6].

o Skin and Body Protection: A flame-resistant lab coat and additional protective clothing should
be worn to prevent skin contact[2][9].

» Respiratory Protection: Work should be conducted in a certified chemical fume hood. If there
is a risk of exceeding exposure limits, a NIOSH-certified organic vapor respirator with a black
cartridge should be used[2][8].
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Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is crucial for preventing accidents.

Protocol for Safe Handling

e Preparation:

o Ensure that a safety shower and eyewash station are readily accessible and have been
recently tested[2][5].

o Work exclusively within a certified chemical fume hood to control flammable and toxic
vapors[10].

o Remove all potential ignition sources, including open flames, hot plates, and spark-
producing equipment, from the work area[6][7].

o Dispensing:

o Ground and bond the container and receiving equipment to prevent static electricity
discharge[5][8].

o Use only non-sparking tools for opening and closing containers[2][6].
o Transfer the solution slowly and carefully to minimize splashing.
o Post-Handling:
o Tightly close the container immediately after use.
o Wash hands and any exposed skin thoroughly with soap and water after handling[2].

o Contaminated clothing should be removed immediately and washed before reuse[2][5].

Protocol for Storage

e Container:

o Store in the original, tightly closed container[6][9].
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e Location:

o Store in a cool, dry, and well-ventilated area, away from direct sunlight and heat sources|[2]
[11].

o Store in a locked cabinet or an area accessible only to authorized personnel[2][9].
e Incompatibilities:

o Store separately from incompatible materials such as acids, oxidizing agents, and
reducing agents[6][7]. Maghesium methoxide reacts with water and should be protected
from moisture[2][6].

Emergency Procedures
First Aid Measures

Immediate medical attention is required for any exposure.

 Inhalation: Move the victim to fresh air and keep them at rest in a comfortable breathing
position. Immediately call a poison center or physician[2][5].

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
plenty of soap and water. Immediately call a poison center or physician[2][5].

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Immediately call a poison center or physician[2][5].

 Ingestion: Do NOT induce vomiting. Rinse mouth. Never give anything by mouth to an
unconscious person. Immediately call a poison center or physician[2][6].

Spill and Leak Protocol

e Immediate Actions:
o Evacuate personnel from the immediate area.

o Remove all ignition sources.
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o Ensure adequate ventilation.

o Containment and Cleanup:

o For small spills, absorb the material with an inert absorbent material (e.g., vermiculite, dry
sand).

o Use spark-proof tools for cleanup[7][12].

o Collect the absorbed material into a suitable, closed container for disposal[6][7].
e Reporting:

o Report all spills to the appropriate environmental health and safety personnel.

Waste Disposal

Dispose of magnesium methoxide solution and any contaminated materials as hazardous
waste. Follow all local, state, and federal regulations for chemical waste disposal. Do not
dispose of down the drain[2][13].

Diagrams

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AA40448&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA40448~~PDF~~MTR~~CGV4~~EN~~2025-10-28%2019:41:35~~Magnesium%20methoxide%20%207-8%%20in%20methanol~~
http://www.thermofishersci.in/msds/magnesium-methylate.pdf
https://www.fishersci.com/store/msds?partNumber=AA40448&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b093110?utm_src=pdf-body
http://www.gelest.com/wp-content/uploads/product_msds/AKM503-msds.pdf
https://wap.guidechem.com/msds/109-88-6.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Magnesium Methoxide Spill Response

Assess Spill Size
Is it a major spill?
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Alert Others Small, manageable spill
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Don Appropriate PPE

:

Ensure Adequate Ventilation
Remove Ignition Sources

Absorb with Inert Material
(e.g., sand, vermiculite)

Collect Waste with
Non-Sparking Tools

Place in Labeled
Hazardous Waste Container

Decontaminate Area
and Equipment

Click to download full resolution via product page

Caption: Workflow for responding to a magnesium methoxide solution spill.
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Safe Handling of Magnesium Methoxide Solution

Start: Prepare for Handling
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i

Don Required PPE
(Goggles, Gloves, Lab Coat)

i
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Transfer Solution
(Use Non-Sparking Tools)
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Clean Work Area
Dispose of Waste Properly
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Wash Hands Thoroughly
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Caption: Step-by-step workflow for the safe handling of magnesium methoxide solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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